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Compound of Interest

Compound Name: Peptide P60

Cat. No.: B11932136

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peptide P60 is a synthetic 15-amino acid peptide that acts as a cell-permeable inhibitor of the
transcription factor Forkhead box P3 (FOXP3).[1][2][3][4] By binding to FOXP3, Peptide P60
inhibits its nuclear translocation and its suppressive effects on other transcription factors like
NF-kB and NFAT.[1][2] This mechanism allows Peptide P60 to inhibit the immunosuppressive
activity of regulatory T-cells (Tregs) and enhance effector T-cell stimulation, making it a
valuable tool in cancer immunotherapy and vaccine development research.[1][2][3][5] Proper
handling, dissolution, and storage of Peptide P60 are critical to ensure its stability and
biological activity in experimental settings.

Physicochemical Properties of Peptide P60

A summary of the key properties of Peptide P60 is provided in the table below.
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Property Value Reference

Arg-Asp-Phe-GIn-Ser-Phe-Arg-

Sequence Lys-Met-Trp-Pro-Phe-Phe-Ala-  [2][6]
Met

Molecular Weight ~1994.3 g/mol [2][6]
White to off-white lyophilized

Appearance ) [2]
solid

Purity >95% by HPLC [61[7]

Typically supplied as a
Form YPIEETY SEPP [1](6]
trifluoroacetate (TFA) salt

Experimental Protocols
Protocol for Reconstitution of Lyophilized Peptide P60

This protocol outlines the steps for dissolving lyophilized Peptide P60 to prepare a stock
solution. It is crucial to test the solubility of a small amount of the peptide first before dissolving
the entire sample.[8][9][10]

Materials:

« Vial of lyophilized Peptide P60

 Sterile, distilled water

o Dimethyl sulfoxide (DMSO), high purity

 Acetonitrile

» Sterile, low-protein-binding polypropylene microcentrifuge tubes
o Calibrated micropipettes and sterile tips

o \ortex mixer

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medchemexpress.com/peptide-p60.html
https://www.abbiotec.com/peptides/peptide-p60
https://www.medchemexpress.com/peptide-p60.html
https://www.abbiotec.com/peptides/peptide-p60
https://www.medchemexpress.com/peptide-p60.html
https://www.abbiotec.com/peptides/peptide-p60
https://www.innopep.com/products/peptide-products/enzyme-substrates-and-inhibitors/p60
https://www.novoprolabs.com/p/p60-319340.html
https://www.abbiotec.com/peptides/peptide-p60
https://www.benchchem.com/product/b11932136?utm_src=pdf-body
https://www.benchchem.com/product/b11932136?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.sb-peptide.com/support/solubility/
https://www.genscript.com/site2/document/12464_20100407015038.PDF
https://www.benchchem.com/product/b11932136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Microcentrifuge
Procedure:

o Equilibrate the Vial: Before opening, allow the vial of lyophilized Peptide P60 to warm to
room temperature for at least 15-20 minutes.[11][12] This prevents condensation of
atmospheric moisture, which can affect peptide stability.[11]

o Centrifuge the Vial: Briefly centrifuge the vial at low speed (e.g., 1000 x g for 1 minute) to
ensure all the lyophilized powder is at the bottom of the vial.[9][13]

e Solvent Selection: Based on the peptide's characteristics and experimental requirements,
choose an appropriate solvent.

o Primary Recommendation (Aqueous): For concentrations up to 2 mg/mL, sterile distilled
water is a suitable solvent.[6] The presence of TFA salt generally aids aqueous solubility.

[1]

o Alternative Solvent (Organic): For higher concentrations (e.g., up to 50 mg/mL), DMSO
can be used.[2] If using DMSO, be aware that it can oxidize the methionine residues in the
peptide sequence.[14] For applications sensitive to oxidation, consider using acetonitrile.

[6]
e Reconstitution:
o Carefully open the vial in a clean environment.

o Using a sterile pipette tip, add the calculated volume of the chosen solvent to the vial to
achieve the desired stock concentration.

o Gently swirl or vortex the vial to dissolve the peptide completely.[13] Avoid vigorous
shaking to prevent peptide aggregation.[11]

o Visually inspect the solution to ensure it is clear and free of particulates.[15] If solubility is
an issue, brief sonication may help.[9][14]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b11932136?utm_src=pdf-body
https://verifiedpeptides.com/knowledge-hub/how-to-reconstitute-lyophilized-peptides-best-practices/
https://www.usp.org/sites/default/files/usp/document/our-work/biologics/usp_peptide_infographic.pdf
https://verifiedpeptides.com/knowledge-hub/how-to-reconstitute-lyophilized-peptides-best-practices/
https://www.sb-peptide.com/support/solubility/
https://www.avivasysbio.com/technical-resources/protocols-procedures/reconstitution-storage-instructions
https://www.abbiotec.com/peptides/peptide-p60
https://www.novoprolabs.com/p/p60-319340.html
https://www.medchemexpress.com/peptide-p60.html
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://www.abbiotec.com/peptides/peptide-p60
https://www.avivasysbio.com/technical-resources/protocols-procedures/reconstitution-storage-instructions
https://verifiedpeptides.com/knowledge-hub/how-to-reconstitute-lyophilized-peptides-best-practices/
https://www.jpt.com/blog/reconstitute-peptides/
https://www.sb-peptide.com/support/solubility/
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly
recommended to aliquot the reconstituted stock solution into single-use, sterile, low-protein-
binding microcentrifuge tubes.[11][13]

o Storage: Store the aliquots at -20°C or -80°C.[6][7]

Protocol for Storage of Peptide P60

Proper storage is essential to maintain the integrity and activity of Peptide P60.

Storage Conditions Summary:

Storage ] . ...
Form Duration Special Conditions
Temperature
Store in a desiccator,
Lyophilized Powder -20°C or -80°C Up to 2 years protected from light.[2]
[6]
Reconstituted in Aliquot to avoid
-20°C Up to 1 month
Solvent freeze-thaw cycles.[2]
Reconstituted in Aliquot to avoid
-80°C Up to 6 months
Solvent freeze-thaw cycles.[2]
Short-term (in ) )
4°C <1 week For immediate use.

solution)

Signaling Pathway and Experimental Workflow
Diagrams
Signaling Pathway of Peptide P60

The following diagram illustrates the inhibitory mechanism of Peptide P60 on the FOXP3
signaling pathway in regulatory T-cells (Tregs).
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Caption: Mechanism of Peptide P60 action in a regulatory T-cell.

Experimental Workflow for Dissolving and Storing
Peptide P60

The diagram below outlines the standardized workflow for the proper handling of Peptide P60
from receipt to storage.
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Caption: Workflow for the reconstitution and storage of Peptide P60.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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